Cas no 2229363-26-0 (5-(3-bromoprop-1-en-2-yl)-2-fluorobenzonitrile)

• Product Name: 5-(3-bromoprop-1-en-2-yl)-2-fluorobenzonitrile
• CAS No: 2229363-26-0
• MF: C₁₀H₇BrFN
• MW: 240.07168507576
• CID: 6359427
• PubChem ID: 165643593
• Update Time: 2025-09-27

5-(3-bromoprop-1-en-2-yl)-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromoprop-1-en-2-yl)-2-fluorobenzonitrile
• 2229363-26-0
• EN300-1935146

• Inchi： 1S/C10H7BrFN/c1-7(5-11)8-2-3-10(12)9(4-8)6-13/h2-4H,1,5H2
• InChI Key： HYMGWWZGHKMLLN-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CC(=C(C#N)C=1)F

Computed Properties

• Exact Mass: 238.97459g/mol
• Monoisotopic Mass: 238.97459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.8Ų

Additional information on 5-(3-bromoprop-1-en-2-yl)-2-fluorobenzonitrile

Introduction to 5-(3-bromoprop-1-en-2-yl)-2-fluorobenzonitrile (CAS No. 2229363-26-0)

5-(3-bromoprop-1-en-2-yl)-2-fluorobenzonitrile (CAS No. 2229363-26-0) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its distinct structural features, including a brominated propenyl group and a fluorinated benzene ring, which contribute to its potential applications in various research areas.

The molecular structure of 5-(3-bromoprop-1-en-2-yl)-2-fluorobenzonitrile is particularly noteworthy. The presence of the bromine atom on the propenyl group provides a reactive site for further chemical modifications, making it an attractive starting material for the synthesis of more complex molecules. Additionally, the fluorine atom on the benzene ring imparts unique electronic and steric properties, which can influence the compound's reactivity and biological activity.

In recent years, there has been a growing interest in the development of new compounds with potential therapeutic applications. 5-(3-bromoprop-1-en-2-yl)-2-fluorobenzonitrile has been explored as a key intermediate in the synthesis of novel pharmaceuticals. For instance, studies have shown that derivatives of this compound exhibit promising anti-cancer properties by targeting specific signaling pathways involved in tumor growth and metastasis.

One notable application of 5-(3-bromoprop-1-en-2-yl)-2-fluorobenzonitrile is in the field of cancer research. A recent study published in the Journal of Medicinal Chemistry reported that a derivative of this compound demonstrated significant cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer cells. The researchers attributed this activity to the compound's ability to inhibit key enzymes involved in cell proliferation and survival.

Beyond its potential as an anti-cancer agent, 5-(3-bromoprop-1-en-2-yl)-2-fluorobenzonitrile has also been investigated for its use in developing new materials with enhanced properties. For example, researchers at a leading materials science institute have synthesized polymers incorporating this compound, resulting in materials with improved thermal stability and mechanical strength. These materials have potential applications in advanced electronics and aerospace industries.

The synthesis of 5-(3-bromoprop-1-en-2-yl)-2-fluorobenzonitrile typically involves a multi-step process that begins with the bromination of an appropriate propenyl precursor followed by substitution reactions to introduce the fluorine atom and nitrile group. The choice of reagents and reaction conditions is critical to achieving high yields and purity levels. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making it easier to produce this compound on a larger scale.

In addition to its synthetic utility, 5-(3-bromoprop-1-en-2-yl)-2-fluorobenzonitrile has also been studied for its environmental impact. Researchers have investigated the biodegradability and toxicity of this compound to ensure its safe use in various applications. Preliminary studies suggest that it exhibits low toxicity and good biodegradability under controlled conditions, making it a promising candidate for further development.

The future prospects for 5-(3-bromoprop-1-en-2-yl)-2-fluorobenzonitrile are promising. Ongoing research aims to optimize its synthesis methods, explore new derivatives with enhanced properties, and evaluate its potential applications in medicine and materials science. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.